Cas no 2137451-60-4 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid
• CAS No: 2137451-60-4
• MF: C₂₀H₁₇F₂NO₄
• MW: 373.35009264946
• CID: 5784626
• PubChem ID: 165800359
• Update Time: 2025-06-07

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-657598
• 2137451-60-4
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid
• Fmoc-Pro(3,3-F2)-OH (RS)
• 1,2-Pyrrolidinedicarboxylic acid, 3,3-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C20H17F2NO4/c21-20(22)9-10-23(17(20)18(24)25)19(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,24,25)
• InChI Key： VHXZNQGGLTZVQI-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(=O)O)F

Computed Properties

• Exact Mass: 373.11256435g/mol
• Monoisotopic Mass: 373.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 550.2±50.0 °C(Predicted)
• pka: 2.52±0.40(Predicted)

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid

1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-3,3-Difluoropyrrolidine-2-carboxylic Acid: An Overview

1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid (CAS No. 2137451-60-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenyl group and difluoropyrrolidine moiety, which contribute to its potential therapeutic applications and chemical reactivity.

The fluorenyl group, specifically the 9H-fluoren-9-yl moiety, is a common protecting group used in peptide synthesis due to its stability and ease of removal. The presence of this group in 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid suggests that the compound may be utilized in the synthesis of complex peptides or as an intermediate in the development of novel drugs. The difluoropyrrolidine moiety, on the other hand, imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of inhibitors targeting specific enzymes involved in neurodegenerative diseases. The researchers found that the difluoropyrrolidine moiety enhanced the binding affinity and selectivity of the inhibitors, making them promising candidates for further preclinical evaluation.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the role of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid in modulating protein-protein interactions. The results indicated that this compound could effectively disrupt specific interactions involved in cancer cell signaling pathways, suggesting its potential as a lead compound for anticancer drug development.

The synthetic route to produce 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a difluoropyrrolidine derivative, which is then protected using a fluorenylmethoxycarbonyl (Fmoc) group. Subsequent steps involve functionalization and deprotection to yield the final product. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid have also been extensively studied. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays. Additionally, its thermal stability and resistance to hydrolysis make it suitable for long-term storage and handling.

In terms of safety and regulatory considerations, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and disposal procedures.

The future prospects for 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropyrrolidine-2-carboxylic acid (CAS No. 2137451-60-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in various therapeutic applications.